1-(2,6-Dimethylphenyl)-4-((5-isopropyl-2-methoxyphenyl)sulfonyl)piperazine

• IUPAC Name: 1-(2,6-dimethylphenyl)-4-(2-methoxy-5-propan-2-ylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C22H30N2O3S/c1-16(2)19-9-10-20(27-5)21(15-19)28(25,26)24-13-11-23(12-14-24)22-17(3)7-6-8-18(22)4/h6-10,15-16H,11-14H2,1-5H3
• InChI Key: CAXHTIFSYAHJFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)C(C)C)OC
• Molecular Formula: C22H30N2O3S
• Molecular Weight: 402.6 g/mol

Description

1-(2,6-Dimethylphenyl)-4-((5-isopropyl-2-methoxyphenyl)sulfonyl)piperazine, also known as LMT-28, is a chemical compound that belongs to the class of piperazines. It is a novel drug that has gained significant attention in the scientific community due to its potential therapeutic applications. LMT-28 has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-neurodegenerative effects.

Scientific Research Applications

Synthesis and Characterization in Medicinal Chemistry

• Environment-Sensitive Fluorescent Ligands : A series of long-chain 1-(2-methoxyphenyl)piperazine derivatives, which include an environment-sensitive fluorescent moiety, displayed very high to moderate 5-HT(1A) receptor affinity and good fluorescence properties. This has implications for visualizing 5-HT(1A) receptors overexpressed in cells, highlighting its potential application in receptor localization and signaling studies (Lacivita et al., 2009).

Bioactivity and Therapeutic Potential

• Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors : The compound's structural analogues have shown significant bioactivity as non-nucleoside HIV-1 reverse transcriptase inhibitors, suggesting potential therapeutic applications in HIV treatment (Romero et al., 1994).
• Antibacterial, Antifungal, and Anthelmintic Activity : Certain derivatives of this compound demonstrated significant biological activities, including antibacterial, antifungal, and anthelmintic properties. This indicates a potential for developing new antimicrobial agents (Khan et al., 2019).

Pharmaceutical Research and Development

• Cytochrome P450 Enzyme Metabolism : Research into the metabolism of analogues related to this compound has provided insights into the roles of various cytochrome P450 enzymes, which is crucial for understanding drug metabolism and interactions (Hvenegaard et al., 2012).

Antimicrobial and Antioxidant Activities

• Synthesis and Antimicrobial Activities : Studies have shown the antimicrobial and antioxidant activities of derivatives, highlighting their potential in developing new antimicrobial and antioxidant agents (Mallesha & Mohana, 2011).

Advanced Materials and Analytical Techniques

• NMR Spectroscopy for Structural Analysis : The application of NMR spectroscopy in studying the structural aspects of related compounds demonstrates the importance of analytical techniques in the detailed characterization of chemical substances (Qin et al., 2005).